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An In-depth Guide for Researchers and Industry Professionals

Solvent Red 195 is a synthetically produced monoazo dye, recognized for its vibrant bluish-red

hue and significant stability under various conditions.[1][2] Predominantly utilized as a colorant,

its application spans across a wide range of plastics and polymers due to its excellent solubility

in organic solvents and polymer melts.[3][4] This technical guide provides a detailed overview

of Solvent Red 195, focusing on its applications, physicochemical properties, and toxicological

profile, presented in a format accessible to researchers, scientists, and professionals in

material science and related fields.

Core Applications
The primary application of Solvent Red 195 is in the coloration of a diverse array of plastics

and synthetic fibers.[5][6][7] Its high heat stability, lightfastness, and resistance to migration

make it a preferred choice for manufacturers.[1][4][8] The dye is suitable for both transparent

and opaque colorations.[1]

Key application areas include:

Plastics: It is widely used in coloring materials such as polystyrene (PS), high-impact

polystyrene (HIPS), acrylonitrile butadiene styrene (ABS), polymethyl methacrylate (PMMA),

styrene-acrylonitrile resin (SAN), polycarbonate (PC), polyethylene terephthalate (PET), and

rigid polyvinyl chloride (RPVC).[1][5][6][7]
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Fibers: The dye is recommended for the pre-coloring of polyester (PES) and PET fibers

during the spinning process.[2][3]

Inks and Coatings: While less common, it can be found in specialized inks and coatings

where high stability is required.[9]

The general workflow for incorporating Solvent Red 195 into plastics involves its direct addition

to the plastic melt, followed by even mixing before the molding or extrusion process. The

concentration can be adjusted to achieve the desired color intensity, with typical dosages for

transparent tones around 0.02% - 0.05% and for opaque tones approximately 0.1%.[10]

Physicochemical Properties
Solvent Red 195 exhibits several key properties that make it suitable for its industrial

applications. These properties have been quantified in various technical data sheets and are

summarized below for comparative analysis.

General Properties
Property Value Reference

Chemical Class Monoazo [3]

Appearance Bluish-Red Powder [1][7]

C.I. Name Solvent Red 195 [2]

CAS Number 164251-88-1 [6][7]

Melting Point 214-216 °C [2][6][7]

Density 0.39 g/cm³ [6][7]

Heat Stability and Fastness
The dye is noted for its excellent thermal stability, a critical factor for its use in high-temperature

plastic processing.
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Polymer Heat Stability (°C) Reference

PS 300 [6][7][8]

SB 280 [1]

ABS 240 [1]

SAN 280 [1]

PMMA 260 [1]

PC 300 [1]

PET 280 [1]

Note: The use of this dye in Styrene-butadiene block copolymer (SB) is not recommended by

some sources.[1]

The lightfastness of Solvent Red 195 is rated on a scale of 1 to 8, with 8 being superior. In

Polystyrene (PS), it demonstrates excellent lightfastness.

Property Value Reference

Light Fastness (in PS) 8 [6][7][8]

Alkali Fastness (Lacquer) 5 [6]

Acid Fastness (Lacquer) 5 [6]

Migration Resistance 5 [11]

Solubility
The solubility of Solvent Red 195 in various organic solvents at 20°C is presented below. This

property is crucial for its application in solvent-based systems.
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Solvent Solubility (g/L) Reference

Acetone 1.4 [6][7]

Butyl Acetate 1.3 [6][7]

Methylbenzene (Toluene) 2.7 [6][7]

Dichloromethane 37.1 [7]

Ethyl Alcohol 0.8 [7]

Synthesis Overview
The synthesis of Solvent Red 195, as described in patent literature, involves a multi-step

chemical process. A generalized workflow for its preparation is illustrated below. The process

typically starts with a diazotization reaction, followed by a coupling reaction to form the final

monoazo dye structure.
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A simplified workflow for the synthesis of Solvent Red 195.
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Toxicological Information
The toxicological data for Solvent Red 195 is primarily available through Material Safety Data

Sheets (MSDS). It is important to note that comprehensive toxicological studies are limited. The

available information suggests that the substance may be harmful if inhaled, ingested, or

absorbed through the skin, and may cause irritation to the eyes, skin, and respiratory tract.[12]

Handling and Safety Precautions:

Ventilation: Use in a well-ventilated area or with a chemical fume hood.[12][13]

Personal Protective Equipment (PPE): Wear chemical safety goggles, rubber gloves, and

protective clothing.[12][13]

Handling: Avoid dust formation and contact with skin and eyes. Wash thoroughly after

handling.[12][13]

First Aid: In case of contact, flush eyes with water for at least 15 minutes, and wash skin with

soap and water. If inhaled, move to fresh air. Seek medical attention if symptoms persist.[12]

[14]

No data is available on carcinogenicity, teratogenicity, or reproductive toxicity.[12][15]

Mutagenicity data has been reported, but further details are not specified in the readily

available literature.[12]

Environmental Fate
There is limited information available regarding the ecological impact and environmental fate of

Solvent Red 195.[12] However, recent research has explored methods for the removal of

related reactive red dyes from industrial wastewater, including adsorption using modified

agricultural waste and extraction with deep eutectic solvents.[16][17] These studies highlight

the importance of mitigating the environmental release of such dyes.

Conclusion
Solvent Red 195 is a high-performance solvent dye with significant applications in the plastics

and polymer industries. Its excellent thermal stability, lightfastness, and solubility profile make it
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a versatile colorant for a wide range of materials. While its primary use is industrial, an

understanding of its properties and toxicological profile is essential for safe handling and to

inform future research into more sustainable and environmentally benign coloring agents. The

lack of extensive toxicological and environmental data underscores the need for further

investigation in these areas.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Macrolex Red B | Solvent Red 195 Dye for PS & PMMA [ranbarr.com]

2. News - SOLVENT RED 195-Introduction and Application [precisechem.com]

3. specialchem.com [specialchem.com]

4. Solvent Red 195 / Solvent Dyes - Honor Pigments [honorpigment.com]

5. Solvent red 195 TDS|Solvent red 195 from Chinese supplier and producer - SOLVENT
RED DYES - Enoch dye [enochdye.com]

6. CI Solvent Red 195 Dyes | CAS 164251-88-1 Manufacturers in Mumbai, India
[colorantsgroup.com]

7. epsilonpigments.com [epsilonpigments.com]

8. union-pigment.com [union-pigment.com]

9. Sudarshan Chemical Industries Limited [sudarshan.com]

10. Solvent red 195,Transparent Red BBR [xcwydyes.com]

11. additivesforpolymer.com [additivesforpolymer.com]

12. additivesforpolymer.com [additivesforpolymer.com]

13. echemi.com [echemi.com]

14. spectracolors.com [spectracolors.com]

15. chemicalbook.com [chemicalbook.com]

16. researchgate.net [researchgate.net]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1595644?utm_src=pdf-custom-synthesis
https://ranbarr.com/products/macrolex-red-b-solvent-red-195/
https://www.precisechem.com/news/copy-solvent-red-195-introduction-and-application/
https://www.specialchem.com/polymer-additives/product/abstract-chemical-absoplast-solvent-red-195
https://www.honorpigment.com/en_gb/product/solvent-red-195-solvent-dyes/
https://enochdye.com/pigments/tds/?color142.html
https://enochdye.com/pigments/tds/?color142.html
https://www.colorantsgroup.com/solvent-red-195.php
https://www.colorantsgroup.com/solvent-red-195.php
https://www.epsilonpigments.com/solvent-dyes/oil-soluble-dyes/Solvent-Red/Solvent-Red-195.html
https://www.union-pigment.com/china/solvent-red-195.html
https://www.sudarshan.com/
https://www.xcwydyes.com/solvent-red-195.html
https://www.additivesforpolymer.com/portfolio/solvent-red-195/
https://www.additivesforpolymer.com/wp-content/uploads/2021/05/solvent-red-195-msds-baoxu-chemical.pdf
https://www.echemi.com/sds/solvent-red-195-pd180521125693.html
https://spectracolors.com/wp-content/uploads/2017/04/4.RE_.0195C0-SDS.pdf
https://www.chemicalbook.com/msds/reactive-red-195.pdf
https://www.researchgate.net/publication/378646920_Removal_of_Reactive_Red_195_dye_from_textile_industry_wastewater_with_Deep_Eutectic_Solvent-based_green_extraction
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1595644?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


17. deswater.com [deswater.com]

To cite this document: BenchChem. [Solvent Red 195: A Comprehensive Technical Review
of Its Applications and Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1595644#literature-review-of-solvent-red-195-
applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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